Saturated Core Lowers Lipophilicity vs. Aromatic Phthalimide
The saturated hexahydro core of the target compound produces a computed XLogP3 of 0.4, compared to 0.9 for the direct aromatic analog N-(3-aminopropyl)phthalimide (CAS 4773-14-2) [1]. This 0.5 log unit decrease corresponds to an approximately threefold difference in predicted octanol-water partition coefficient, indicating substantially higher aqueous solubility and lower non-specific protein binding potential for the target compound [1]. This is a direct consequence of replacing the planar aromatic benzene ring with a non-planar cyclohexene ring, which also increases the fraction of sp3-hybridized carbons (Fsp3) and introduces conformational flexibility absent in the aromatic series.
| Evidence Dimension | Computed lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 0.4 |
| Comparator Or Baseline | N-(3-aminopropyl)phthalimide (CAS 4773-14-2): XLogP3 = 0.9 |
| Quantified Difference | Δ XLogP3 = -0.5 (target is more hydrophilic by a factor of ~3 in predicted partition coefficient) |
| Conditions | Computed by XLogP3 3.0 algorithm (PubChem 2021-2025 release) |
Why This Matters
A 0.5 log unit difference in LogP can translate into meaningful differences in aqueous solubility and pharmacokinetic behavior, making the target compound preferable for applications requiring lower lipophilicity, such as fragment-based screening or CNS-targeted probe design.
- [1] PubChem. XLogP3 values: CID 62269860 (0.4) vs. CID 14374492 (0.9). National Center for Biotechnology Information, 2025. View Source
